Cas no 916739-34-9 (4-[(4-METHYL-1-PIPERAZINYL)METHYL]-BENZENAMINE TRIHYDROCHLORIDE)

• Product Name: 4-[(4-METHYL-1-PIPERAZINYL)METHYL]-BENZENAMINE TRIHYDROCHLORIDE
• CAS No: 916739-34-9
• MF: C₁₂H₂₂Cl₃N₃
• MW: 314.682179927826
• CID: 996840
• PubChem ID: 73012686
• Update Time: 2025-04-20

4-[(4-METHYL-1-PIPERAZINYL)METHYL]-BENZENAMINE TRIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-[(4-METHYL-1-PIPERAZINYL)METHYL]-BENZENAMINE TRIHYDROCHLORIDE
• 4-((4-Methylpiperazin-1-yl)methyl)aniline trihydrochloride
• REF DUPL: 4-[(4-methyl-1-piperazinyl)methyl]-Benzenamine trihydrochloride
• AKOS027325838
• 4-[(4-methyl-(piperazin-1-yl))methyl]-aniline trihydrochloride
• 916739-34-9

• Inchi： 1S/C12H19N3.3ClH/c1-14-6-8-15(9-7-14)10-11-2-4-12(13)5-3-11;;;/h2-5H,6-10,13H2,1H3;3*1H
• InChI Key： RNMNELNNEBQQIM-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1(CC2C=CC(=CC=2)N)CCN(C)CC1

Computed Properties

• Exact Mass: 313.08800
• Monoisotopic Mass: 313.087931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• PSA: 32.50000
• LogP: 3.87920